Cas no 507-40-4 (Tert-BUTYL HYPOCHLORITE)

Tert-BUTYL HYPOCHLORITE Properties

Names and Identifiers

• tert-Butyl Hypochlorite
• HYPOCHLOROUS ACID TERT-BUTYL ESTER
• Hypochlorous Acid tert-Butyl EsterDISCONTINUED
• Hypochlorous acid,1,1-dimethylethyl ester
• Hypochlorous acid 1,1-dimethyl ester
• 1,1-Dimethylethyl hypochlorite
• hypochlorous acidtert-butyl ester
• tert-Butylhypochlorite
• t-Butyl hypochlorite
• Hypochlorous acid, 1,1-dimethylethyl ester
• LS2JTI16JZ
• t-butoxychloride
• tBuOCl
• t-butyloxychloride
• t-butylhypochlorite
• t-BuOCl
• t-butyl hypochloride
• HYPOCHLOROUSACIDTERT-BUTYLESTER
• tert.butylhypochlorite
• tertbutyl hypochlorite
• tert. butyloxychloride
• tert-butyl hypoclorite
• tertiary butoxychloride
• tert.butyl hypochlorite
• tert-butyl h
• UNII-LS2JTI16JZ
• SCHEMBL104655
• tert-butylhypochlorite
• NS00043432
• tert. butyl hypochlorite
• Q2734192
• tert-BUTYL HYPOCHLORITE
• EINECS 208-072-7
• tert-Butyl hypochlorite [UN3255] [Spontaneously combustible]
• DTXSID3074941
• IXZDIALLLMRYOU-UHFFFAOYSA-N
• FT-0670247
• H0362
• TERT-BUTYL HYPOCHLORITE [MI]
• t-butoxy chloro
• Tertiary butyl hypochloride
• tert-butyl hypochloride
• tertiary butoxy chloride
• Tert.-Butyl hypochlorite
• UN3255
• tert.-butyl-hypochlorite
• (CH3)3COCl
• AKOS015850821
• 507-40-4
• GEO-03098
• HYPOCHLOROUS ACID, TERT-BUTYL ESTER
• DB-370603
• DTXCID1040900
• +Expand

• MDL： MFCD00037105
• InChIKey： IXZDIALLLMRYOU-UHFFFAOYSA-N
• Inchi： 1S/C4H9ClO/c1-4(2,3)6-5/h1-3H3
• SMILES： ClOC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 108.03400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 108.034193
• Heavy Atom Count: 6
• Complexity: 37.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 1.95530
• PSA: 9.23000
• Merck: 1571
• Refractive Index: 1.4010-1.4050
• Boiling Point: 79.6 ºC (750 Torr)
• Flash Point: 8.0±18.8 ºC,
• Solubility: Slightly soluble (8 g/l) (25 º C),
• Color/Form: Pale yellow liquid
• Stability/Shelf Life: Unstable. Light-sensitive. Highly flammable. Incompatible with strong oxidizing agents. Keep refrigerated below 10 C.
• Solubility: Not determined
• Sensitiveness: Sensitive to heat, light and air
• Density: 0.966±0.06 g/cm3 (20 ºC 760 Torr),